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Introduction: Deoxynivalenol (DON), also known as vomitoxin, is a type B trichothecene

mycotoxin produced by various Fusarium species.[1] It is one of the most common mycotoxins

found in grains such as wheat, corn, and barley, which are primary ingredients in animal feed.

[1] Contamination of animal feed with DON can lead to significant health issues in livestock,

including feed refusal, vomiting, reduced weight gain, and immunosuppression, resulting in

substantial economic losses for the agricultural industry.[2][3] To ensure animal health and the

safety of animal-derived food products, regulatory bodies in many countries have established

maximum permitted levels for DON in animal feed.[4] Accurate and reliable analysis of DON

levels in feed is therefore crucial.

This document provides detailed application notes and protocols for the sample preparation

and analysis of Deoxynivalenol in various animal feed matrices.

Data Presentation: Comparison of Sample
Preparation Methods
The choice of sample preparation method is critical for accurate DON analysis, as it aims to

efficiently extract the analyte from a complex matrix while minimizing interferences. Below is a

summary of common methods with their respective performance characteristics.
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Method
Extractio
n Solvent

Cleanup
Techniqu
e

Analytical
Method

Recovery
(%)

Limit of
Quantific
ation
(LOQ)
(µg/kg)

Relative
Standard
Deviation
(RSD) (%)

Method 1
Acetonitrile

/Water

Immunoaffi

nity

Column

(IAC)

HPLC-UV 83 - 96 20 - 200 < 10

Method 2

Acetonitrile

/Water/For

mic Acid

Dispersive

Solid-

Phase

Extraction

(dSPE)

with PSA

and C18

LC-MS/MS > 86 2.5 - 115 < 15

Method 3 Water

Immunoaffi

nity

Column

(IAC)

HPLC-UV 80 - 110 35
Not

Specified

Method 4
Acetonitrile

/Water

None

(Dilute and

Shoot)

LC-MS/MS 70 - 120 10 - 50 5 - 15

Method 5
Methanol/A

cetonitrile

QuEChER

S salts

ELISA/HPL

C
85 - 105 200 (DON) < 15

PSA: Primary Secondary Amine; C18: Octadecyl-modified silica

Experimental Protocols
Protocol 1: Immunoaffinity Column (IAC) Cleanup with
HPLC-UV Detection
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This protocol is a widely used and robust method for the selective extraction and cleanup of

DON from complex feed matrices.

1. Materials and Reagents:

Homogenized animal feed sample

Deoxynivalenol (DON) standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Sodium chloride (NaCl)

Phosphate-buffered saline (PBS), pH 7.4

DON-specific immunoaffinity columns

Whatman No. 4 filter paper or equivalent

HPLC system with a UV detector

2. Sample Extraction:

Weigh 25 g of a representative, finely ground feed sample into a blender jar.

Add 5 g of sodium chloride and 125 mL of acetonitrile/water (84:16, v/v).

Blend at high speed for 3 minutes.

Filter the extract through a fluted filter paper.

Transfer 10 mL of the filtrate into a clean vessel and dilute with 40 mL of deionized water.

Filter the diluted extract through a glass microfiber filter.

3. Immunoaffinity Column Cleanup:
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Allow the immunoaffinity column to reach room temperature.

Pass the entire 50 mL of the filtered, diluted extract through the DON immunoaffinity column

at a flow rate of approximately 1-2 drops per second.

Wash the column with 10 mL of deionized water and pass air through the column to remove

any remaining liquid.

Elute the DON from the column by slowly passing 1.5 mL of methanol through the column

and collect the eluate in a clean vial.

Allow the methanol to remain in contact with the column for at least 60 seconds before

completing the elution.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 50°C.

Reconstitute the residue in a known volume (e.g., 500 µL) of the HPLC mobile phase.

4. HPLC-UV Analysis:

Column: C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm)

Mobile Phase: Acetonitrile/water (e.g., 10:90, v/v)[3]

Flow Rate: 0.6 mL/min[3]

Injection Volume: 50 µL[3]

Detection: UV at 218 nm[3][5]

Quantification: Prepare a calibration curve using DON standards of known concentrations.

Protocol 2: QuEChERS Extraction with LC-MS/MS
Analysis
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a high-

throughput sample preparation technique that has been adapted for mycotoxin analysis.
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1. Materials and Reagents:

Homogenized animal feed sample

Deoxynivalenol (DON) standard and isotopically labeled internal standard (e.g., ¹³C-DON)

Acetonitrile with 1% formic acid

Water (HPLC grade)

QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g

disodium citrate sesquihydrate)

Dispersive SPE (dSPE) tubes containing primary secondary amine (PSA) and C18 sorbents

LC-MS/MS system

2. Sample Extraction:

Weigh 5 g of the homogenized feed sample into a 50 mL centrifuge tube.

Add 10 mL of water and vortex for 30 seconds to hydrate the sample.

Add the internal standard solution.

Add 10 mL of acetonitrile with 1% formic acid.

Add the QuEChERS extraction salt packet.

Immediately shake vigorously for 1 minute.

Centrifuge at ≥ 3000 g for 5 minutes.

3. Dispersive SPE Cleanup:

Transfer an aliquot (e.g., 6 mL) of the upper acetonitrile layer to a dSPE tube containing PSA

and C18.

Vortex for 30 seconds.
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Centrifuge at a high speed for 5 minutes.

Take an aliquot of the supernatant for LC-MS/MS analysis, which may be further diluted or

directly injected.

4. LC-MS/MS Analysis:

Column: C18 reversed-phase column suitable for LC-MS/MS

Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate

Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate

Gradient: A suitable gradient to separate DON from matrix components.

Ionization: Electrospray ionization (ESI) in either positive or negative mode.

Detection: Multiple Reaction Monitoring (MRM) of precursor and product ion transitions for

both DON and the internal standard.
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Caption: Workflow for DON analysis in animal feed.
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Caption: QuEChERS protocol for DON sample preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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